Cas no 1785566-87-1 ((1H-Pyrazolo[4,3-b]pyridin-3-yl)methanol)

• Product Name: (1H-Pyrazolo[4,3-b]pyridin-3-yl)methanol
• CAS No: 1785566-87-1
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 3042006
• PubChem ID: 68897371
• Update Time: 2025-06-14

(1H-Pyrazolo[4,3-b]pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrazolo[4,3-b]pyridin-3-yl)methanol
• FCH3836074
• AK672731
• AX8333145
• C73393
• {1H-pyrazolo[4,3-b]pyridin-3-yl}methanol
• SCHEMBL4061359
• 2H-pyrazolo[4,3-b]pyridin-3-ylmethanol
• CS-0162397
• AKOS024049350
• 1785566-87-1
• DS-20016

• Inchi： 1S/C7H7N3O/c11-4-6-7-5(9-10-6)2-1-3-8-7/h1-3,11H,4H2,(H,9,10)
• InChI Key： XGVJESDKPPONGY-UHFFFAOYSA-N
• SMILES： OCC1=C2C(C=CC=N2)=NN1

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8
• XLogP3: -0.3

Additional information on (1H-Pyrazolo[4,3-b]pyridin-3-yl)methanol

Recent Advances in the Study of (1H-Pyrazolo[4,3-b]pyridin-3-yl)methanol and Its Derivative (CAS: 1785566-87-1)

In recent years, the compound (1H-Pyrazolo[4,3-b]pyridin-3-yl)methanol and its derivative with the CAS number 1785566-87-1 have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds belong to the pyrazolopyridine class, which is known for its diverse pharmacological activities, including kinase inhibition, anti-inflammatory effects, and potential applications in oncology. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activities, and therapeutic potential.

The synthesis of (1H-Pyrazolo[4,3-b]pyridin-3-yl)methanol and its derivative 1785566-87-1 has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving condensation, cyclization, and functional group transformations. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been utilized to confirm the structural integrity of these compounds. The improved synthetic protocols have facilitated further biological evaluation and structure-activity relationship (SAR) studies.

Biological studies have revealed that (1H-Pyrazolo[4,3-b]pyridin-3-yl)methanol exhibits promising kinase inhibitory activity, particularly against protein kinases involved in cancer cell proliferation. The derivative 1785566-87-1 has shown enhanced selectivity and potency in preclinical models, making it a candidate for further development as a targeted therapy. Mechanistic studies indicate that these compounds interfere with key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in various cancers.

In addition to their anticancer potential, (1H-Pyrazolo[4,3-b]pyridin-3-yl)methanol and 1785566-87-1 have demonstrated anti-inflammatory properties in vitro and in vivo. These compounds modulate the production of pro-inflammatory cytokines and inhibit the activation of NF-κB, a transcription factor central to inflammatory responses. Such findings suggest their potential utility in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic and toxicological evaluations of 1785566-87-1 have been conducted to assess its suitability for clinical development. Preliminary data indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with no significant toxicity observed in animal models. These results support the progression of this compound into early-phase clinical trials, pending further optimization and regulatory approval.

In conclusion, (1H-Pyrazolo[4,3-b]pyridin-3-yl)methanol and its derivative 1785566-87-1 represent promising candidates for therapeutic development in oncology and inflammatory diseases. Continued research efforts are needed to elucidate their full mechanistic potential and to explore their applications in combination therapies. The integration of computational modeling and high-throughput screening may further accelerate the discovery of novel analogs with improved efficacy and safety profiles.